7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one

• IUPAC Name: 7-[(2-chlorophenyl)methoxy]chromen-2-one
• InChI: InChI=1S/C16H11ClO3/c17-14-4-2-1-3-12(14)10-19-13-7-5-11-6-8-16(18)20-15(11)9-13/h1-9H,10H2
• InChI Key: MIDOUMCJCSTDLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C=CC(=O)O3)Cl
• Molecular Formula: C16H11ClO3
• Molecular Weight: 286.71 g/mol

Description

7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one, also known as CBO-C4, is a synthetic compound that has gained attention in recent years due to its potential use in various scientific research applications. This compound belongs to the class of coumarin derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In We will also list future directions for further research on this compound.

Scientific Research Applications

• Monoamine Oxidase B Inhibitors

  • Research has identified compounds with a structure similar to “7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one” as potent monoamine oxidase (MAO) B inhibitors. These compounds demonstrate significant inhibitory activity and selectivity for MAO-B, making them potential candidates for treating neurodegenerative diseases due to their ability to cross the blood-brain barrier and exhibit low in vitro toxicity (Pisani et al., 2009).

• Antibacterial Activity

  • Synthesized derivatives of 2-oxo-2H-chromen, including those structurally similar to “7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one”, have shown promising antibacterial properties. These derivatives exhibit bacteriostatic and bactericidal activities against several strains of bacteria, including Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Vaso, 2017).

• Synthesis of Novel Compounds

  • The synthesis of novel compounds using 2-oxo-2H-chromen derivatives as a key intermediate has been described. These synthesized compounds have been screened for various biological activities, including antimicrobial effectiveness (El Azab et al., 2014).

• Antimicrobial and Antioxidant Activity

  • Synthesized derivatives, including those related to “7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one”, have been found to possess significant antimicrobial and antioxidant activities. This opens avenues for their potential application in pharmaceuticals and other health-related fields (Hatzade et al., 2008).

• Potential Antifungal Agents

  • Novel series of compounds containing 2H-chromen-2-one moiety have been synthesized and evaluated for their antibacterial and antifungal activities, demonstrating their potential as therapeutic agents (Mahesh et al., 2022).

• Fluorescence Analysis Reagent

  • Compounds derived from 2H-chromen-2-one, similar in structure to “7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one”, have been used as reagents in fluorescence analysis. They form highly fluorescent derivatives with different amines, useful in various analytical applications (Noe et al., 2003).